Cas no 17118-56-8 (3,5,9-Trioxa-4-phosphaheptacos-18-en-1-aminium,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxohexadecyl)oxy]-, inner salt, 4-oxide,(18Z)-)

3,5,9-Trioxa-4-phosphaheptacos-18-en-1-aminium,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxohexadecyl)oxy]-, inner salt, 4-oxide,(18Z)- structure
17118-56-8 structure
Product Name:3,5,9-Trioxa-4-phosphaheptacos-18-en-1-aminium,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxohexadecyl)oxy]-, inner salt, 4-oxide,(18Z)-
CAS No:17118-56-8
MF:C42H82NO8P
MW:760.076155185699
CID:149862
PubChem ID:6449792
Update Time:2025-04-19

3,5,9-Trioxa-4-phosphaheptacos-18-en-1-aminium,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxohexadecyl)oxy]-, inner salt, 4-oxide,(18Z)- Chemical and Physical Properties

Names and Identifiers

    • 3,5,9-Trioxa-4-phosphaheptacos-18-en-1-aminium,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxohexadecyl)oxy]-, inner salt, 4-oxide,(18Z)-
    • 1-oleoyl-2-palmitoylphosphatidylcholine
    • 3,5,9-Trioxa-4-phosphaheptacos-18-en-1-aminium,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxohexadecyl)oxy]-, inner salt, 4-oxide
    • 1-Oleoyl-2-palmitoyl lecithin
    • 1-Oleoyl-2-palmitoyl-sn-glycero-3-phosphocholine
    • 1-Oleyl-2-palmitoyl-sn-glycero-3-phosphocholine
    • 2-(hexadecanoyloxy)-3-[(9Z)-octadec-9-enoyloxy]propyl 2-(trimethylammonio)ethyl phosphate
    • 3,5,9-Trioxa-4-phosphaheptacos-18-en-1-aminium, 4-hydroxy-N,N,N-trimethyl-10-oxo-7-((1-oxohexadecyl)oxy)-, inner salt, 4-oxide, (Z)-
    • Phosphatidyl choline (from egg yolk)
    • Q27095679
    • 8057-53-2
    • ETC-588
    • 8057-53-2 (from egg yolk)
    • (Z)-3-(oleoyloxy)-2-(palmitoyloxy)propyl (2-(trimethylammonio)ethyl) phosphate.
    • AKOS040753529
    • DB05456
    • [2-hexadecanoyloxy-3-[(Z)-octadec-9-enoyl]oxypropyl] 2-(trimethylazaniumyl)ethyl phosphate
    • 17118-56-8
    • SCHEMBL25949855
    • Inchi: 1S/C42H82NO8P/c1-6-8-10-12-14-16-18-20-21-23-24-26-28-30-32-34-41(44)48-38-40(39-50-52(46,47)49-37-36-43(3,4)5)51-42(45)35-33-31-29-27-25-22-19-17-15-13-11-9-7-2/h20-21,40H,6-19,22-39H2,1-5H3/b21-20-
    • InChI Key: RRVPPYNAZJRZFR-MRCUWXFGSA-N
    • SMILES: P(=O)([O-])(OCC(COC(CCCCCCC/C=C\CCCCCCCC)=O)OC(CCCCCCCCCCCCCCC)=O)OCC[N+](C)(C)C

Computed Properties

  • Exact Mass: 759.57816
  • Monoisotopic Mass: 759.577805
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 52
  • Rotatable Bond Count: 41
  • Complexity: 899
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 111
  • XLogP3: 13.6

Experimental Properties

  • Density: g/cm3
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 111.19

3,5,9-Trioxa-4-phosphaheptacos-18-en-1-aminium,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxohexadecyl)oxy]-, inner salt, 4-oxide,(18Z)- Related Literature

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